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For Researchers, Scientists, and Drug Development Professionals

Introduction
11-dehydro thromboxane B2 (11-dehydro-TXB2) is a stable, long-lived metabolite of

thromboxane A2 (TXA2).[1][2] TXA2 is a potent mediator of platelet aggregation and

vasoconstriction, but it is chemically unstable with a very short half-life.[3] Therefore, measuring

its stable metabolites, such as 11-dehydro-TXB2, provides a reliable and quantitative index of

in vivo TXA2 production and platelet activation.[2][4][5] This makes 11-dehydro-TXB2 a critical

biomarker in cardiovascular research, particularly for monitoring the efficacy of antiplatelet

therapies like aspirin, and for studying diseases associated with platelet activation such as

atherosclerosis, myocardial infarction, and stroke.[1][4][6] The measurement of 11-dehydro-

TXB2 is commonly performed on urine and plasma samples.[2][7]

Principle of the Assay
This ELISA (Enzyme-Linked Immunosorbent Assay) kit is a competitive immunoassay for the

quantitative determination of 11-dehydro-TXB2.[7][8] The assay is based on the competition

between 11-dehydro-TXB2 in the sample and a fixed amount of 11-dehydro-TXB2 conjugated
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to an enzyme (like alkaline phosphatase, AP) for a limited number of binding sites on a specific

monoclonal antibody.[8]

The microwells are pre-coated with a secondary antibody (e.g., goat anti-mouse IgG). A mixture

of the sample (or standard), the enzyme-conjugated 11-dehydro-TXB2, and the primary

monoclonal antibody is added to the wells. During incubation, the 11-dehydro-TXB2 from the

sample and the enzyme-conjugated 11-dehydro-TXB2 compete to bind to the primary antibody.

This antibody-antigen complex is then captured by the secondary antibody on the plate. After

washing away unbound reagents, a substrate is added. The enzyme catalyzes the conversion

of the substrate into a colored product. The intensity of the color is inversely proportional to the

concentration of 11-dehydro-TXB2 in the sample.[8] A standard curve is generated by plotting

the absorbance of known concentrations of 11-dehydro-TXB2, and the concentration in

unknown samples is determined by interpolating from this curve.
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Caption: Thromboxane A2 synthesis, metabolism to 11-dehydro-TXB2, and biological effects.
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Experimental Protocols
Materials Provided

Component Quantity (96-well plate) Storage

Goat Anti-Mouse IgG Coated

Microplate
1 plate (12 x 8 wells) 4°C

11-dehydro-TXB2 Standard 1 vial (lyophilized) -20°C

11-dehydro-TXB2-Alkaline

Phosphatase (AP) Conjugate
1 vial -20°C

Monoclonal Antibody to 11-

dehydro-TXB2
1 vial 4°C

Assay Buffer 1 bottle (e.g., 30 mL) 4°C

20X Wash Buffer Concentrate 1 bottle (e.g., 30 mL) 4°C

pNpp Substrate 1 bottle 4°C

Stop Solution (e.g., Trisodium

Phosphate)
1 bottle 4°C

Plate Sealers 2-3 sealers Room Temperature

Materials Required but Not Provided
Deionized or distilled water

Adjustable precision pipettes and tips

Microplate reader capable of measuring absorbance at 405 nm

Tubes for standard and sample dilutions

Vortex mixer

Automated plate washer (optional)

For plasma/serum: Centrifuge
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For urine: Creatinine measurement kit for normalization

Sample Preparation
Note: All samples should be stored at -80°C if not assayed immediately. Avoid repeated freeze-

thaw cycles.

Urine:

Collect urine samples in a clean container.

Centrifuge at 1,000 x g for 20 minutes at 4°C to remove particulates.

Dilute the supernatant at least 1:8 with Assay Buffer. Further dilution may be necessary to

fall within the standard curve range.

It is highly recommended to normalize the 11-dehydro-TXB2 concentration to creatinine

levels to account for variations in urine dilution.

Plasma:

Collect whole blood into tubes containing an anticoagulant (EDTA is recommended).

Immediately add a cyclooxygenase (COX) inhibitor (e.g., indomethacin at a final

concentration of 10-15 µM) to prevent ex vivo eicosanoid generation.[9]

Centrifuge at 1,000 x g for 15 minutes at 4°C within 30 minutes of collection.

Carefully collect the plasma supernatant.

Plasma samples often require solid-phase extraction (SPE) for purification and

concentration, as typical levels may be below the assay's detection limit.[10]

Serum:

Collect whole blood into a tube without anticoagulant.

Allow the blood to clot for 1-2 hours at room temperature.
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Centrifuge at 1,000 x g for 20 minutes at 4°C.

Collect the serum and add a COX inhibitor.

Like plasma, serum may require SPE.

Cell Culture Supernatants:

Centrifuge the media at 1,000 x g for 20 minutes at 4°C to remove cells and debris.

The supernatant can be assayed directly or diluted with Assay Buffer if concentrations are

high.

Assay Procedure
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Start: Bring all reagents
to room temperature

Prepare Standard Dilutions
(e.g., 2000 pg/mL to 15.6 pg/mL)

Prepare Samples
(Dilute as required)

Add 50 µL Standard or Sample,
50 µL AP-Conjugate, and

50 µL Monoclonal Antibody to wells

Incubate for 2 hours
at room temperature
on an orbital shaker

Wash plate 4 times
with 1X Wash Buffer

Add 200 µL pNpp Substrate
to each well

Incubate for 1-2 hours
at 37°C

(or RT, check kit insert)

Add 50 µL Stop Solution
to each well

Read absorbance at 405 nm
within 10 minutes

Calculate results using
a four-parameter logistic

curve fit

End

Click to download full resolution via product page

Caption: A typical competitive ELISA workflow for 11-dehydro-TXB2 measurement.
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Reagent Preparation: Bring all reagents to room temperature before use. Prepare 1X Wash

Buffer by diluting the 20X concentrate with deionized water. Reconstitute the lyophilized

standard with Assay Buffer to create the stock solution, then perform serial dilutions to create

the standard curve points (e.g., 2000, 1000, 500, 250, 125, 62.5, 31.25, 15.6 pg/mL).

Add Reagents: Add 50 µL of Assay Buffer to the Non-Specific Binding (NSB) wells. Add 50

µL of each standard, sample, and control into their designated wells.

Add Conjugate: Add 50 µL of the 11-dehydro-TXB2-AP conjugate to all wells except the

blank.

Add Antibody: Add 50 µL of the monoclonal antibody to all wells except the blank and NSB

wells.

Incubation: Cover the plate with a sealer and incubate for 2 hours at room temperature on an

orbital shaker (500 rpm).

Wash: Aspirate the contents of the wells and wash each well 4 times with 300 µL of 1X Wash

Buffer. After the final wash, invert the plate and tap it firmly on absorbent paper to remove

any remaining buffer.

Substrate Addition: Add 200 µL of pNpp Substrate to each well.

Second Incubation: Cover the plate and incubate for 1-2 hours at 37°C (or as specified by

the kit manufacturer).

Stop Reaction: Add 50 µL of Stop Solution to each well. A yellow color will develop.

Read Plate: Read the optical density (OD) at 405 nm using a microplate reader within 10

minutes of adding the Stop Solution.

Data Presentation and Analysis
Example Standard Curve
The results are typically calculated by plotting the average net OD for each standard against its

concentration. A four-parameter logistic (4-PL) curve fit is recommended. The concentration of
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11-dehydro-TXB2 in the samples is determined by interpolating their OD values from this

curve.

Standard Concentration
(pg/mL)

Average OD (405 nm) % B/B₀

0 (B₀) 1.852 100%

15.6 1.574 85%

31.25 1.352 73%

62.5 1.093 59%

125 0.815 44%

250 0.556 30%

500 0.370 20%

1000 0.241 13%

2000 0.167 9%

% B/B₀ = (Average OD of Standard or Sample / Average OD of Zero Standard) x 100

Assay Performance Characteristics
Parameter Specification

Assay Range 15.6 - 2,000 pg/mL

Sensitivity (LOD) ~4-10 pg/mL (Calculated as 80% B/B₀)[7][11]

Mid-point (50% B/B₀) 80 - 160 pg/mL[11]

Intra-Assay Precision < 10% CV

Inter-Assay Precision < 15% CV

Sample Types
Urine, Plasma, Serum, Tissue Culture Media[7]

[11]
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Cross-Reactivity
The specificity of the antibody is critical for accurate measurement.

Compound Cross-Reactivity (%)

11-dehydro Thromboxane B2 100%

Thromboxane B2 < 0.5%

2,3-dinor Thromboxane B2 < 7.1%

6-keto-PGF1α < 0.25%

Prostaglandin D2 < 1.0%[9]

Leukotriene B4 < 0.01%[12]

Troubleshooting
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Issue Possible Cause Solution

High Background

Insufficient washing;

Contaminated reagents or

buffer.

Increase wash steps; Ensure

clean pipette tips and fresh

buffers.

Low OD Readings

Reagents expired or

improperly stored; Incorrect

incubation times/temps.

Check reagent expiration

dates and storage conditions;

Adhere strictly to protocol

incubation parameters.

Poor Standard Curve
Inaccurate standard dilutions;

Pipetting errors.

Carefully prepare fresh

standards; Use calibrated

pipettes and proper technique.

High CV in Duplicates

Inconsistent pipetting; Plate

not mixed properly; Wells

drying out.

Ensure consistent pipetting

volume and technique; Gently

shake plate after adding

reagents; Do not let wells dry

out during washing.

Sample values out of range
Sample concentration is too

high or too low.

Dilute sample further if OD is

below the lowest standard;

Concentrate sample (e.g.,

using SPE) if OD is above the

zero standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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